Cas no 128-97-2 (Naphthalene-1,4,5,8-tetracarboxylic acid)

• Product Name: Naphthalene-1,4,5,8-tetracarboxylic acid
• CAS No: 128-97-2
• MF: C₁₄H₈O₈
• MW: 304.208524703979
• MDL: MFCD00004012
• CID: 36222
• PubChem ID: 31422
• Update Time: 2025-06-18

Naphthalene-1,4,5,8-tetracarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Naphthalene-1,4,5,8-tetracarboxylic acid
• 1,4,5,8-Naphthalenetetracarboxylic acid
• 1,4,5,8-Naphthalenetetracaboxylic Acid
• 1,4,5,8-Naphthalenetetracarboxylic Acid (contains Monoanhydride)
• 1.4.5.8-Naphthalenetetracarboxylicacid
• 1,4,5,8-NAPHTHALENETETRACARBOXYLIC AC
• 1,4,5,8-NAPHTHALENETETRACARBOXYLIC ACID HYDRATE
• 1,4,5,8-naphthalenetetraformicacid
• 1,4,5,8-Tetracarboxynaphthalene
• naphthalenetetracarboxylic acid(1,4,5,8)
• Naphthaline-1,4,5,8-tetracarbonic acid
• 1,4,5,8-Naphthalenet
• 1,4,5,8-Naphthalenetetracarbonic acid
• 1,4,5,8-NAPHTHALENETETRACARBOXYLIC ACID, 96+%
• 1,5,8-Tetracarboxynaphthalene
• CCG-36832
• AC-907/34110020
• 1 pound not4 pound not5 pound not8-Naphthalenetetracarboxylic acid
• MFCD00004012
• NCGC00013765-02
• 1,5,8-Naphthalenetetracarboxylic acid
• Q27291158
• CS-0182946
• FT-0606751
• NCIStruc1_001520
• EINECS 204-924-7
• A805885
• NCGC00096875-01
• BRN 0436046
• NCIStruc2_001460
• SB66616
• UNII-UNB96NX2F8
• Tetra acid
• Naphthalene-1,4,5,8-tetracarboxylicacid
• UNB96NX2F8
• NSC66207
• EN300-226724
• NSC 66207
• 3-09-00-04889 (Beilstein Handbook Reference)
• 128-97-2
• SCHEMBL22122
• F19533
• NCI60_021524
• NCGC00013765
• C14H8O8
• AKOS015901822
• NCI66207
• NS00024065
• W-108368
• NSC-66207
• 1,4,5,8-naphthalene tetracarboxylic acid
• CHEMBL367553
• DTXSID4059592
• BDBM50056930
• 4,8-dicarboxynaphthalene-1,5-dicarboxylate
• N0770
• BBL034634
• DB-041915
• STL426762
• tetrasodium 1,4,5,8-naphthalenetetracarboxylate octahydrate
• 1,4,5,8-naptetraCOOH
• dicalcium 1,4,5,8-naphathalenetetracarboxylate pentahydrate
• AE-641/32252001
• DTXCID0033916

• MDL： MFCD00004012
• Inchi： 1S/C14H8O8/c15-11(16)5-1-2-6(12(17)18)10-8(14(21)22)4-3-7(9(5)10)13(19)20/h1-4H,(H,15,16)(H,17,18)(H,19,20)(H,21,22)
• InChI Key： OLAPPGSPBNVTRF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C(=O)O)=C2C(C(=O)O)=CC=C(C(=O)O)C2=1)=O

Computed Properties

• Exact Mass: 304.02200
• Monoisotopic Mass: 304.021917
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 149

Experimental Properties

• Color/Form: White crystals
• Density: 1.5387 (rough estimate)
• Melting Point: 320.0 °C
• Boiling Point: 405.05°C (rough estimate)
• Flash Point: 414 °C
• Refractive Index: 1.5500 (estimate)
• PSA: 149.20000
• LogP: 1.63260
• Sensitiveness: Sensitive to heat
• Solubility: It is slightly soluble in water and hot acetic acid, soluble in acetone aqueous solution, and very slightly soluble in benzene, chloroform, carbon disulfide and ethanol.

Naphthalene-1,4,5,8-tetracarboxylic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：2
• Hazard Category Code： 36
• Safety Instruction： S26-S36
• RTECS：QK3690000
• Hazardous Material Identification：
• Safety Term：S26-S36
• Risk Phrases：R36
• Storage Condition：0-10°C

Additional information on Naphthalene-1,4,5,8-tetracarboxylic acid

Naphthalene-1,4,5,8-tetracarboxylic acid (CAS No. 128-97-2): An Overview of Its Structure, Properties, and Applications

Naphthalene-1,4,5,8-tetracarboxylic acid (NTCA), with the CAS number 128-97-2, is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique molecular structure and chemical properties, making it an essential component in the synthesis of advanced materials and pharmaceuticals.

The molecular formula of Naphthalene-1,4,5,8-tetracarboxylic acid is C₁₆H₈O₈. It consists of a naphthalene core with four carboxylic acid groups attached at the 1, 4, 5, and 8 positions. This arrangement provides the molecule with a high degree of symmetry and reactivity, which are crucial for its diverse applications.

In terms of physical properties, Naphthalene-1,4,5,8-tetracarboxylic acid is a white crystalline solid at room temperature. It is soluble in polar solvents such as water and ethanol but has limited solubility in non-polar solvents. The compound exhibits strong acidic properties due to the presence of the carboxylic acid groups, which can undergo various chemical reactions such as esterification and amidation.

One of the key areas where Naphthalene-1,4,5,8-tetracarboxylic acid finds extensive use is in the field of materials science. Recent research has shown that NTCA can be used as a building block for the synthesis of metal-organic frameworks (MOFs). These frameworks have a wide range of applications, including gas storage, catalysis, and drug delivery systems. The high surface area and tunable pore size of MOFs derived from NTCA make them particularly suitable for these applications.

In the pharmaceutical industry, Naphthalene-1,4,5,8-tetracarboxylic acid has been explored for its potential in drug development. Studies have demonstrated that derivatives of NTCA can exhibit anti-inflammatory and antioxidant properties. For instance, a recent study published in the Journal of Medicinal Chemistry reported that certain NTCA derivatives showed promising activity against inflammatory diseases such as rheumatoid arthritis. The ability to fine-tune the chemical structure of these derivatives allows for the optimization of their pharmacological properties.

Beyond its use in materials science and pharmaceuticals, Naphthalene-1,4,5,8-tetracarboxylic acid has also found applications in environmental science. Research has shown that NTCA can be used to develop efficient adsorbents for removing heavy metals from water. The carboxylic acid groups on the molecule provide binding sites for metal ions, making it an effective material for water purification processes.

The synthesis of Naphthalene-1,4,5,8-tetracarboxylic acid typically involves multi-step reactions starting from naphthalene or its derivatives. One common method involves the oxidation of naphthalene with a strong oxidizing agent such as potassium permanganate or nitric acid to introduce the carboxylic acid groups at the desired positions. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing NTCA on a large scale.

In conclusion, Naphthalene-1,4,5,8-tetracarboxylic acid (CAS No. 128-97-2) is a multifunctional compound with a wide range of applications in materials science, pharmaceuticals, and environmental science. Its unique molecular structure and chemical properties make it an invaluable component in various research and industrial processes. Ongoing research continues to uncover new possibilities for its use in developing advanced materials and therapeutic agents.